Cas no 832733-70-7 (Phenol, 4-nitro-2-[(2,4,6-trinitrophenyl)amino]-)

Phenol, 4-nitro-2-[(2,4,6-trinitrophenyl)amino]- structure
832733-70-7 structure
Product Name:Phenol, 4-nitro-2-[(2,4,6-trinitrophenyl)amino]-
CAS No:832733-70-7
MF:C12H7N5O9
MW:365.212082147598
CID:674017
PubChem ID:71415768
Update Time:2025-04-19

Phenol, 4-nitro-2-[(2,4,6-trinitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-nitro-2-[(2,4,6-trinitrophenyl)amino]-
    • 4-nitro-2-(2,4,6-trinitroanilino)phenol
    • 832733-70-7
    • DTXSID60835178
    • Inchi: 1S/C12H7N5O9/c18-11-2-1-6(14(19)20)3-8(11)13-12-9(16(23)24)4-7(15(21)22)5-10(12)17(25)26/h1-5,13,18H
    • InChI Key: NUWBLDAYEQDKLA-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C=C1NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 365.02437682g/mol
  • Monoisotopic Mass: 365.02437682g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 216Ų
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